Cas no 1177916-16-3 (4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride)

4-{[4-(Diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride is a chemically modified coumarin derivative with a diphenylmethylpiperazine substituent. This compound exhibits enhanced solubility and stability due to its dihydrochloride salt form, making it suitable for pharmacological and biochemical research applications. The presence of the 7,8-dihydroxy groups on the chromen-2-one scaffold suggests potential chelating properties, which may be relevant in studies involving metal ion interactions. The diphenylmethylpiperazine moiety could contribute to improved bioavailability and receptor binding affinity, particularly in neurological or cardiovascular research. Its well-defined structure allows for precise investigation of structure-activity relationships in drug discovery. The compound is typically supplied as a high-purity solid for experimental use.
4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride structure
1177916-16-3 structure
Product Name:4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride
CAS No:1177916-16-3
MF:C27H27ClN2O4
MW:478.967286348343
CID:5388492
Update Time:2025-05-21

4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-benzhydrylpiperazine-1,4-diium-1-yl)methyl]-7,8-dihydroxychromen-2-one dichloride
    • 4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride
    • Inchi: 1S/C27H26N2O4.ClH/c30-23-12-11-22-21(17-24(31)33-27(22)26(23)32)18-28-13-15-29(16-14-28)25(19-7-3-1-4-8-19)20-9-5-2-6-10-20;/h1-12,17,25,30,32H,13-16,18H2;1H
    • InChI Key: PHHDSOPDAAVFQJ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)N1CCN(CC2=CC(=O)OC3=C(C(O)=CC=C23)O)CC1.Cl

4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride Pricemore >>

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Additional information on 4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride

Comprehensive Overview of 4-{[4-(Diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one Dihydrochloride (CAS No. 1177916-16-3)

4-{[4-(Diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride (CAS 1177916-16-3) is a chemically synthesized compound with a unique structure that combines a chromen-2-one core with a diphenylmethylpiperazine moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in modulating specific biological pathways. The presence of the 7,8-dihydroxy groups enhances its reactivity and interaction with biological targets, making it a subject of interest for drug discovery and development.

The compound's dihydrochloride salt form improves its solubility and stability, which is crucial for laboratory and industrial applications. Researchers have explored its role in targeting enzymes and receptors associated with inflammation and metabolic disorders. Given the rising global focus on precision medicine and targeted therapies, 4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride aligns with current trends in developing novel small-molecule inhibitors.

One of the key areas of interest is its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and autoimmune diseases. The diphenylmethylpiperazine segment contributes to its ability to bind selectively to protein targets, while the chromen-2-one scaffold offers a versatile platform for further chemical modifications. This dual functionality makes it a promising candidate for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, CAS 1177916-16-3 is also studied for its antioxidant properties, attributed to the 7,8-dihydroxy groups. Antioxidants are in high demand for cosmetic and nutraceutical formulations, addressing consumer concerns about aging and oxidative stress. The compound's ability to scavenge free radicals could position it as a valuable ingredient in skincare and health supplements.

The synthesis of 4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride involves multi-step organic reactions, including piperazine derivatization and coumarin ring functionalization. Researchers optimize these processes to achieve high yields and purity, ensuring reproducibility for large-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and verify its structural integrity.

Market dynamics indicate growing demand for specialized pharmaceutical intermediates like CAS 1177916-16-3, driven by advancements in drug discovery and personalized medicine. Companies investing in R&D for novel therapeutics are likely to explore this compound's potential further. Additionally, its relevance in academic research ensures a steady interest from universities and research institutions worldwide.

From a regulatory perspective, 4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride is not classified as a hazardous material, making it safer to handle in laboratory settings. However, standard safety protocols for handling chemical substances should always be followed. Its non-toxic profile at typical research concentrations adds to its appeal for widespread use.

In summary, 4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-7,8-dihydroxy-2H-chromen-2-one dihydrochloride (CAS 1177916-16-3) represents a versatile and promising compound with applications spanning drug development, antioxidant research, and chemical synthesis. Its unique structural features and biological activity make it a valuable subject for ongoing and future scientific investigations.

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